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Compound of Interest

Compound Name: DY268

Cat. No.: B607231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and

handling of DY268 stock solutions for various in vitro and in vivo assays. DY268 is a potent and

selective antagonist of the Farnesoid X Receptor (FXR), with an IC50 of 7.5 nM.[1][2][3][4] It is

a valuable tool for studying the role of FXR in various physiological and pathological processes,

including bile acid homeostasis and drug-induced liver injury.[2][5]

Data Presentation
A summary of the key quantitative data for DY268 is presented in the table below for easy

reference.
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Property Value Source

Molecular Weight 560.66 g/mol [1][2]

Formula C30H32N4O5S [2][3]

Purity ≥98% [3]

Appearance White to off-white solid [2]

Solubility (in vitro)
DMSO: ≥ 50 mg/mL (89.18

mM)
[1][2]

Solubility (in vivo)

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline: ≥

5 mg/mL (8.92 mM)

[1][2]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[2]

Storage (Solvent)
-80°C for 6 months; -20°C for 1

month
[2][6]

IC50 (FXR antagonist)

7.5 nM (time-resolved FRET

assay); 468 nM (cell-based

transactivation assay)

[1][2][3][4]

Experimental Protocols
Preparation of a High-Concentration DY268 Stock
Solution (e.g., 50 mM in DMSO)
This protocol describes the preparation of a high-concentration stock solution of DY268 in

dimethyl sulfoxide (DMSO), suitable for long-term storage and subsequent dilution for various

assays.

Materials:

DY268 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of DY268 powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of DY268 powder using a precision balance.

For example, to prepare 1 mL of a 50 mM stock solution, weigh out 28.03 mg of DY268
(Molecular Weight = 560.66 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed DY268 powder. For a 50

mM stock, add 1 mL of DMSO for every 28.03 mg of powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) and/or sonication can be used to aid dissolution if

precipitation is observed.[2]

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.

Storage: Store the aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[2][6]

Preparation of Working Solutions for Cell-Based Assays
This protocol outlines the dilution of the high-concentration DMSO stock solution to prepare

working solutions for treating cells in culture.

Materials:

DY268 stock solution (e.g., 50 mM in DMSO)
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Appropriate cell culture medium

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

Thaw Stock Solution: Thaw a single aliquot of the DY268 stock solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in cell culture medium to achieve

the desired final concentrations for your experiment. It is recommended to perform dilutions

in a stepwise manner to prevent precipitation of the compound.

Final DMSO Concentration: Ensure that the final concentration of DMSO in the cell culture

medium is low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[7] A vehicle control

(medium with the same final concentration of DMSO) should be included in all experiments.

Use Immediately: It is recommended to prepare working solutions fresh for each experiment.

Visualizations
Below are diagrams illustrating the experimental workflow for preparing DY268 solutions and a

simplified representation of its mechanism of action.
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Stock Solution Preparation

Working Solution Preparation

Weigh DY268 Powder

Dissolve in DMSO

Add precise volume

Vortex/Sonicate to Dissolve

Aliquot into Single-Use Tubes

Store at -80°C or -20°C

Thaw Stock Aliquot

For Assay Use

Serially Dilute in Assay Medium

Use in Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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